![molecular formula C21H24N2O3 B4621570 N-{1-[(butylamino)carbonyl]-2-phenylvinyl}-4-methoxybenzamide](/img/structure/B4621570.png)
N-{1-[(butylamino)carbonyl]-2-phenylvinyl}-4-methoxybenzamide
Overview
Description
N-{1-[(butylamino)carbonyl]-2-phenylvinyl}-4-methoxybenzamide, also known as BAPTA-AM, is a chemical compound that is widely used in scientific research. It is a cell-permeable calcium chelator that is used to study the role of calcium in various cellular processes. BAPTA-AM has many applications in scientific research, including in the fields of neuroscience, pharmacology, and cell biology.
Scientific Research Applications
Photoinduced Intramolecular Charge Transfer
Research indicates that certain N-aryl-substituted trans-4-aminostilbenes, which may share structural similarities with N-{1-[(butylamino)carbonyl]-2-phenylvinyl}-4-methoxybenzamide, exhibit substituent-dependent photoinduced intramolecular charge transfer (TICT). These behaviors are significantly influenced by the substituent in the N-aryl group, demonstrating the compound's potential in the study of photochemical properties and applications in developing photo-responsive materials (Yang et al., 2004).
Structural Studies in Solid State
The structure of compounds related to this compound, like glibenclamide, has been examined in both solution and solid states. This includes studies on their tautomerization under melting conditions, providing insights into the stability and molecular configurations of such compounds, essential for drug formulation and development processes (Sanz et al., 2012).
Biosensing Applications
A study developed a high-sensitive biosensor based on a novel modified electrode, which includes structures similar to this compound. This biosensor shows potential for the electrocatalytic determination of biomolecules, indicating the compound's applicability in biosensing technologies (Karimi-Maleh et al., 2014).
Antioxidant Properties
Research into N-arylbenzamides with varying substituents, including amino or protonated moieties, reveals significant antioxidative properties. This suggests that compounds like this compound could serve as potent antioxidants, beneficial for pharmaceutical applications and the study of oxidative stress-related diseases (Perin et al., 2018).
Structural Analysis and Molecular Docking
The study of methoxyphenylbenzamide isomers, which are structurally related to the compound , highlights the significance of halogen bonding in molecular interactions. This research aids in understanding the diverse ways these compounds can couple with protein residues, offering insights into drug design and molecular docking studies (Moreno-Fuquen et al., 2022).
Properties
IUPAC Name |
N-[(Z)-3-(butylamino)-3-oxo-1-phenylprop-1-en-2-yl]-4-methoxybenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O3/c1-3-4-14-22-21(25)19(15-16-8-6-5-7-9-16)23-20(24)17-10-12-18(26-2)13-11-17/h5-13,15H,3-4,14H2,1-2H3,(H,22,25)(H,23,24)/b19-15- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOXOQQTXUXONFN-CYVLTUHYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)C(=CC1=CC=CC=C1)NC(=O)C2=CC=C(C=C2)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCNC(=O)/C(=C/C1=CC=CC=C1)/NC(=O)C2=CC=C(C=C2)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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